Cas no 26584-23-6 (3-Fluoro-2,4,6-trimethylbenzoic acid)

• Product Name: 3-Fluoro-2,4,6-trimethylbenzoic acid
• CAS No: 26584-23-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5692650
• PubChem ID: 57203031
• Update Time: 2025-06-08

3-Fluoro-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,4,6-trimethylbenzoicacid
• 3-fluoro-2,4,6-trimethylbenzoic acid
• EN300-1121631
• 26584-23-6
• Benzoic acid, 3-fluoro-2,4,6-trimethyl-
• 3-Fluoro-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C10H11FO2/c1-5-4-6(2)9(11)7(3)8(5)10(12)13/h4H,1-3H3,(H,12,13)
• InChI Key： VZCZHXDEWZEYSN-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C)C(C(=O)O)=C1C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±35.0 °C(Predicted)
• pka: 3.51±0.37(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-2,4,6-trimethylbenzoic acid

Introduction to 3-Fluoro-2,4,6-trimethylbenzoic acid (CAS No: 26584-23-6)

3-Fluoro-2,4,6-trimethylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 26584-23-6, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by a benzene ring substituted with fluorine and methyl groups, which imparts unique electronic and steric properties. The presence of the fluoro group at the 3-position enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug design.

The structural features of 3-Fluoro-2,4,6-trimethylbenzoic acid contribute to its potential utility in various biochemical pathways. The fluorine atom, being highly electronegative, can modulate the reactivity of adjacent functional groups, influencing both binding affinity and pharmacokinetic profiles. This characteristic has been exploited in the development of novel therapeutic agents targeting enzymes such as kinases and proteases. Additionally, the methyl groups at the 2-, 4-, and 6-positions introduce steric hindrance, which can be critical for optimizing binding interactions within biological targets.

In recent years, there has been a surge in research focused on fluorinated benzoic acids due to their broad spectrum of biological activities. For instance, studies have demonstrated that compounds incorporating the 3-fluoro moiety exhibit enhanced binding to estrogen receptors and G protein-coupled receptors (GPCRs). These interactions are pivotal in developing treatments for conditions such as osteoporosis and metabolic disorders. Furthermore, the 2,4,6-trimethyl substitution pattern enhances solubility and bioavailability, which are essential factors in drug formulation.

One of the most compelling aspects of 3-Fluoro-2,4,6-trimethylbenzoic acid is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel inhibitors of enzymes implicated in cancer progression. For example, derivatives of this scaffold have shown promise in inhibiting poly(ADP-ribose) polymerase (PARP) enzymes, which are overexpressed in certain cancer types. The ability to fine-tune the structure through strategic modifications allows for the creation of highly specific inhibitors with improved therapeutic efficacy.

The pharmaceutical industry has also explored the potential of 3-Fluoro-2,4,6-trimethylbenzoic acid in designing antimicrobial agents. Fluorinated benzoic acids exhibit unique interactions with bacterial enzymes and cell wall components, leading to potent antibacterial activity. Recent studies have highlighted its efficacy against multidrug-resistant strains of bacteria by interfering with essential metabolic pathways. This underscores the importance of fluorinated aromatic compounds in addressing global challenges related to antibiotic resistance.

Agrochemical applications are another area where 3-Fluoro-2,4,6-trimethylbenzoic acid has shown promise. Its structural motifs are integral in developing herbicides and fungicides that target specific enzymatic pathways in weeds and fungi. The fluorine atom's influence on electronic properties enhances binding affinity to plant growth regulators and pathogen-specific enzymes. Such developments are crucial for sustainable agriculture, as they provide farmers with tools to protect crops while minimizing environmental impact.

The synthesis of 3-Fluoro-2,4,6-trimethylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired fluorinated aromatic core. These advancements underscore the growing sophistication of synthetic chemistry in producing complex molecules like this one.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when producing 3-Fluoro-2,4,6-trimethylbenzoic acid on an industrial scale. Quality control measures must be rigorously implemented to guarantee consistency and safety across batches. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy play critical roles in verifying molecular structure and purity levels.

The future prospects for 3-Fluoro-2,4,6-trimethylbenzoic acid are promising as research continues to uncover new applications and refine synthetic strategies. Innovations in computational chemistry and artificial intelligence are accelerating drug discovery efforts by predicting molecular properties and identifying promising candidates for further investigation. As these technologies evolve，the potential for 3-fluoro -substituted benzoic acids will undoubtedly expand，offering new avenues for therapeutic intervention.